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Compound of Interest

Compound Name:
DMT-2'-O-TBDMS-G(dmf)-CE-

phosphoramidite

Cat. No.: B15588139

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on DMT-2'-O-TBDMS-G(dmf)-CE-
phosphoramidite, a critical reagent in the synthesis of RNA oligonucleotides. This document

outlines its chemical properties, a detailed protocol for its use in solid-phase RNA synthesis,

and the biological context of RNA interference (RNAi), a key application for the resulting

oligonucleotides.

Core Chemical Data
DMT-2'-O-TBDMS-G(dmf)-CE-phosphoramidite is a protected ribonucleoside building block

essential for the automated chemical synthesis of RNA. The protecting groups, including the 5'-

dimethoxytrityl (DMT), 2'-O-tert-butyldimethylsilyl (TBDMS), N2-dimethylformamidyl (dmf), and

3'-cyanoethyl (CE) phosphoramidite, ensure the specific and controlled formation of

phosphodiester bonds during synthesis.
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Property Value

Molecular Weight 955.16 g/mol [1][2][3][4]

Chemical Formula C49H67N8O8PSi[1][2][3][4]

CAS Number 149559-87-5[1][3][4][5]

Appearance White to light yellow powder[4]

Purity ≥98.0% (HPLC)[4]

Storage -20°C[4]

Experimental Protocol: Solid-Phase RNA Synthesis
The use of DMT-2'-O-TBDMS-G(dmf)-CE-phosphoramidite is central to the phosphoramidite

method of solid-phase oligonucleotide synthesis. This process occurs in a cyclical manner on

an automated synthesizer. Each cycle extends the growing RNA chain by one nucleotide in the

3' to 5' direction.

The synthesis cycle consists of four main steps:

Detritylation (De-blocking): The cycle begins with the removal of the acid-labile DMT group

from the 5'-hydroxyl of the nucleoside bound to the solid support. This is typically achieved

using a solution of a weak acid, such as trichloroacetic acid (TCA) or dichloroacetic acid

(DCA) in an inert solvent.[2] This step exposes the 5'-hydroxyl group for the subsequent

coupling reaction.

Coupling: The activated DMT-2'-O-TBDMS-G(dmf)-CE-phosphoramidite, along with an

activator like 5-ethylthio-1H-tetrazole (ETT) or 4,5-dicyanoimidazole, is delivered to the

synthesis column.[3] The exposed 5'-hydroxyl group of the support-bound nucleoside attacks

the phosphorus of the activated phosphoramidite, forming a phosphite triester linkage.[2]

Due to the steric hindrance of the 2'-O-TBDMS group, this step requires a longer reaction

time (5-15 minutes) compared to DNA synthesis.[3]

Capping: To prevent the elongation of unreacted chains (failure sequences), any unreacted

5'-hydroxyl groups are acetylated. This is typically done using a mixture of acetic anhydride
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and N-methylimidazole. This step ensures that only the full-length oligonucleotides are

produced.

Oxidation: The unstable phosphite triester linkage is oxidized to a stable pentavalent

phosphate triester. This is commonly achieved using a solution of iodine in a mixture of

tetrahydrofuran, pyridine, and water.[1] This step completes the addition of a single

nucleotide.

Following the completion of the synthesis, the oligonucleotide is cleaved from the solid support,

and all protecting groups are removed in a series of deprotection steps. The dmf group on

guanine is removed under basic conditions, the cyanoethyl groups from the phosphate

backbone are removed by β-elimination, and the TBDMS groups are removed using a fluoride

source such as triethylamine trihydrofluoride (TEA·3HF) or tetrabutylammonium fluoride

(TBAF). The final DMT group can be left on for purification purposes ("DMT-on") and removed

post-purification.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://en.wikipedia.org/wiki/RNA_interference
https://en.wikipedia.org/wiki/RNA_interference
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588139?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Cycle

1. Detritylation
(DMT Removal)

2. Coupling
(Phosphoramidite Addition)

Exposes 5'-OH

3. Capping
(Acetylation of Failures)

Forms Phosphite Triester

4. Oxidation
(Phosphite to Phosphate)

Blocks Unreacted Chains

Stabilizes Backbone

Full-Length Protected
Oligonucleotide

Final Cycle

Solid Support with
Initial Nucleoside

Cleavage and
Deprotection

Purified RNA
Oligonucleotide

Click to download full resolution via product page

Fig. 1: Automated Solid-Phase RNA Synthesis Workflow.
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Application in RNA Interference (RNAi) Signaling
RNA oligonucleotides synthesized using DMT-2'-O-TBDMS-G(dmf)-CE-phosphoramidite are

instrumental in studying and inducing RNA interference (RNAi), a natural cellular process for

gene silencing. Synthetic small interfering RNAs (siRNAs) can be introduced into cells to

specifically target and degrade messenger RNA (mRNA) molecules, thereby preventing protein

synthesis.

The RNAi pathway can be summarized as follows:

Initiation: Exogenous double-stranded RNA (dsRNA), such as a synthetic siRNA, is

introduced into the cytoplasm.

Dicer Processing: The enzyme Dicer, an RNase III endonuclease, recognizes and cleaves

the long dsRNA into shorter fragments of approximately 21-23 nucleotides, known as

siRNAs.[1][6][7]

RISC Loading: The siRNA duplex is loaded into a multi-protein complex called the RNA-

induced silencing complex (RISC).[7][8]

Strand Selection: Within the RISC, the siRNA duplex is unwound. One strand, the

"passenger" or "sense" strand, is cleaved by the Argonaute-2 (Ago2) protein and discarded.

The other strand, the "guide" or "antisense" strand, remains associated with the RISC.[1]

Target Recognition: The guide strand directs the activated RISC to a target mRNA molecule

that has a complementary sequence.[8]

mRNA Cleavage: Upon successful binding, the Ago2 protein within the RISC cleaves the

target mRNA. This cleavage event leads to the degradation of the mRNA, thereby silencing

the corresponding gene.[1][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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